N-(3-methoxyphenyl)-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide
CAS No.: 941880-56-4
Cat. No.: VC4465268
Molecular Formula: C19H16N4O3S2
Molecular Weight: 412.48
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 941880-56-4 |
|---|---|
| Molecular Formula | C19H16N4O3S2 |
| Molecular Weight | 412.48 |
| IUPAC Name | N-(3-methoxyphenyl)-2-(2-methyl-4-oxo-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetamide |
| Standard InChI | InChI=1S/C19H16N4O3S2/c1-11-20-17-18(28-11)16(14-7-4-8-27-14)22-23(19(17)25)10-15(24)21-12-5-3-6-13(9-12)26-2/h3-9H,10H2,1-2H3,(H,21,24) |
| Standard InChI Key | YGPWKABCXNOHAO-UHFFFAOYSA-N |
| SMILES | CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)NC3=CC(=CC=C3)OC)C4=CC=CS4 |
Introduction
The compound N-(3-methoxyphenyl)-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a complex organic molecule that incorporates several pharmacophoric elements, including a thiazolo[4,5-d]pyridazine core, a thiophene ring, and a methoxyphenyl group. This compound is structurally related to other molecules known for their biological activities, such as anticonvulsant and antibacterial effects, as seen in similar thiazole and pyridazine derivatives .
Molecular Formula and Weight
-
Molecular Formula: CHNOS
-
Molecular Weight: Approximately 434.5 g/mol (estimated based on similar compounds)
Synthesis
The synthesis of this compound likely involves a multi-step process, including the formation of the thiazolo[4,5-d]pyridazine core through cyclization reactions, followed by the introduction of the thiophen-2-yl and methoxyphenyl groups. The Thorpe-Ziegler reaction could be a key step in forming the pyridazine ring .
Biological Activity
While specific biological activity data for N-(3-methoxyphenyl)-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide are not available, related compounds have shown promising activities:
-
Anticonvulsant Activity: Thiazole derivatives have been found to exhibit potent anticonvulsant properties, with modifications to the phenyl ring enhancing activity .
-
Antibacterial Activity: Thiazolo[3,2-a]pyrimidine derivatives have demonstrated antibacterial effects, suggesting potential for similar compounds .
Potential Applications
Given the structural similarity to compounds with known biological activities, N-(3-methoxyphenyl)-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide may have potential applications in:
-
Neurological Disorders: As an anticonvulsant or neuroprotective agent.
-
Infectious Diseases: As an antibacterial or antifungal agent.
Data Table: Comparison of Related Compounds
| Compound | Molecular Formula | Molecular Weight | Biological Activity |
|---|---|---|---|
| N-(5-chloro-2-methoxyphenyl)-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide | CHClNOS | 446.9 g/mol | Potential antibacterial |
| N-(2-methoxyphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide | CHNOS | 343.4 g/mol | Unknown |
| N-(4-methoxyphenyl)-2-(2-methylpropyl)-1-oxo-3-thiophen-2-yl-3,4-dihydroisoquinoline-4-carboxamide | CHNOS | 434.6 g/mol | Unknown |
This table highlights the structural diversity and potential biological activities of related compounds, emphasizing the need for further research into N-(3-methoxyphenyl)-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume